Cas no 1086392-30-4 (Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate)

• Product Name: Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate
• CAS No: 1086392-30-4
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD11506111
• CID: 1185948
• PubChem ID: 53397202
• Update Time: 2025-05-20

Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate
• tert-butyl 7-(aminomethyl)indoline-1-carboxylate
• 7-Aminomethyl-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• DTXSID50694352
• tert-Butyl 7-(aminomethyl)-2,3-dihydro-1H-indole-1-carboxylate
• 1086392-30-4
• BCP32761
• DB-353087
• SB30556
• AKOS017561795
• CS-0450807

• MDL： MFCD11506111
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-8-7-10-5-4-6-11(9-15)12(10)16/h4-6H,7-9,15H2,1-3H3
• InChI Key： YQAKBUMNCPAWNH-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(CN)=CC=CC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate

Comprehensive Overview of Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate (CAS No. 1086392-30-4)

Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate (CAS No. 1086392-30-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of indole derivatives, which are renowned for their versatile applications in drug discovery and development. The presence of both aminomethyl and tert-butyl carboxylate functional groups makes it a valuable intermediate for constructing complex molecules, particularly in the synthesis of bioactive compounds targeting neurological and metabolic disorders.

In recent years, the demand for indole-based intermediates like Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate has surged due to their role in developing small-molecule therapeutics. Researchers are particularly interested in its potential for modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. The compound’s structural flexibility allows for modifications that enhance blood-brain barrier (BBB) permeability, a critical factor in designing drugs for central nervous system (CNS) diseases such as Alzheimer’s and Parkinson’s.

The synthesis of Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate typically involves multi-step organic reactions, including Boc protection and reductive amination. These processes are optimized for high yield and purity, ensuring compatibility with downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to validate its chemical integrity, addressing the growing industry emphasis on quality-by-design (QbD) principles.

From an industrial perspective, this compound aligns with the trend toward green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods and biocatalysis to reduce waste and improve efficiency. Such innovations resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the context of drug repurposing, Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate has garnered attention for its potential in orphan drug development. Its scaffold is being explored for rare disease treatments, a niche yet rapidly growing sector. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it a candidate for AI-driven drug discovery, a field gaining traction due to advancements in machine learning and cheminformatics.

Regulatory compliance is another critical aspect. The compound’s safety profile is well-documented, with studies confirming low toxicity in standard in vitro and in vivo models. This aligns with stringent guidelines from agencies like the FDA and EMA, ensuring its suitability for preclinical research. Furthermore, its storage stability under recommended conditions (2-8°C, inert atmosphere) minimizes degradation risks, a common concern among end-users.

Market-wise, Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate is part of the expanding custom synthesis and contract research organization (CRO) ecosystems. Its availability through major chemical suppliers ensures accessibility for academic and industrial labs. Pricing trends reflect its niche status, with bulk purchases offering cost advantages—a consideration for startups and established firms alike.

Looking ahead, the compound’s utility in peptide mimetics and proteolysis-targeting chimeras (PROTACs) positions it at the forefront of targeted protein degradation research. This aligns with the broader shift toward precision medicine, where molecular specificity is paramount. As such, Tert-butyl 7-(aminomethyl)-2,3-dihydroindole-1-carboxylate exemplifies the intersection of traditional organic chemistry and cutting-edge therapeutic innovation.